Cas no 1094629-91-0 (ethyl 3-(2,2,2-trifluoroethyl)aminopropanoate)

• Product Name: ethyl 3-(2,2,2-trifluoroethyl)aminopropanoate
• CAS No: 1094629-91-0
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• MDL: MFCD11651187
• CID: 5685286
• PubChem ID: 43093099
• Update Time: 2023-11-24

ethyl 3-(2,2,2-trifluoroethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• AKOS008960056
• EN300-25097373
• ethyl 3-(2,2,2-trifluoroethylamino)propanoate
• VKYCPYZZSFQLRJ-UHFFFAOYSA-N
• 1094629-91-0
• ethyl 3-[(2,2,2-trifluoroethyl)amino]propanoate
• SCHEMBL22323000
• ethyl 3-(2,2,2-trifluoroethyl)aminopropanoate

• MDL： MFCD11651187
• Inchi： 1S/C7H12F3NO2/c1-2-13-6(12)3-4-11-5-7(8,9)10/h11H,2-5H2,1H3
• InChI Key： VKYCPYZZSFQLRJ-UHFFFAOYSA-N
• SMILES： FC(CNCCC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 199.08201311g/mol
• Monoisotopic Mass: 199.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives